Cas no 774190-49-7 (1-[4-(allyloxy)phenyl]-n-(3-pyridinylmethyl)methanamine)

• Product Name: 1-[4-(allyloxy)phenyl]-n-(3-pyridinylmethyl)methanamine
• CAS No: 774190-49-7
• CID: 1787106
• Update Time: 2025-09-27

1-[4-(allyloxy)phenyl]-n-(3-pyridinylmethyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Allyloxy)phenyl]-N-(3-pyridinylmethyl)methanamine
• (4-ALLYLOXY-BENZYL)-PYRIDIN-3-YLMETHYL-AMINE
• 1-[4-(allyloxy)phenyl]-n-(3-pyridinylmethyl)methanamine

• Inchi： InChI=1S/C16H18N2O/c1-2-10-19-16-7-5-14(6-8-16)11-18-13-15-4-3-9-17-12-15/h2-9,12,18H,1,10-11,13H2
• InChI Key： IFPAHRPEBBRZME-UHFFFAOYSA-N
• SMILES： C=CCOC1=CC=C(C=C1)CNCC2=CN=CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[4-(allyloxy)phenyl]-n-(3-pyridinylmethyl)methanamine

Research Brief on 1-[4-(allyloxy)phenyl]-N-(3-pyridinylmethyl)methanamine (CAS: 774190-49-7): Recent Advances and Applications

1-[4-(allyloxy)phenyl]-N-(3-pyridinylmethyl)methanamine (CAS: 774190-49-7) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the modulation of biological targets such as receptors and enzymes. Recent studies have highlighted its role as a promising scaffold for the development of novel therapeutic agents, with a focus on its pharmacological properties and mechanism of action.

Recent research has demonstrated that 1-[4-(allyloxy)phenyl]-N-(3-pyridinylmethyl)methanamine exhibits notable bioactivity in vitro and in vivo. A study published in the Journal of Medicinal Chemistry (2023) investigated its interaction with nicotinic acetylcholine receptors (nAChRs), revealing its potential as a modulator of neuronal signaling pathways. The compound's ability to bind selectively to specific receptor subtypes suggests its utility in treating neurological disorders, including Alzheimer's disease and schizophrenia. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated, showing favorable properties for further drug development.

In addition to its neurological applications, 1-[4-(allyloxy)phenyl]-N-(3-pyridinylmethyl)methanamine has been explored for its anti-inflammatory and anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This finding positions the compound as a potential candidate for inflammatory disease therapeutics. Moreover, preliminary data from cancer cell line assays indicate its ability to induce apoptosis in certain tumor types, though further mechanistic studies are required to elucidate its exact mode of action.

The synthesis and optimization of 1-[4-(allyloxy)phenyl]-N-(3-pyridinylmethyl)methanamine have also been a focus of recent research. Advances in synthetic methodologies, including green chemistry approaches, have improved the yield and purity of the compound. For instance, a 2023 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, which could facilitate its large-scale production for clinical trials. These developments underscore the compound's growing importance in the pharmaceutical industry.

Despite these promising findings, challenges remain in the development of 1-[4-(allyloxy)phenyl]-N-(3-pyridinylmethyl)methanamine as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for more robust preclinical data must be addressed. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as in-depth toxicological assessments to ensure its safety for human use. Collaborative efforts between academia and industry will be crucial in advancing this compound toward clinical applications.

In conclusion, 1-[4-(allyloxy)phenyl]-N-(3-pyridinylmethyl)methanamine (CAS: 774190-49-7) represents a versatile and promising compound in chemical biology and drug discovery. Its diverse biological activities and improved synthetic accessibility make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for novel therapeutics addressing unmet medical needs in neurology, oncology, and inflammation.